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Compound of Interest

Compound Name: SJF-0628

Cat. No.: B15612786 Get Quote

For researchers, scientists, and drug development professionals utilizing SJF-0628, a potent

and selective BRAF degrader, adherence to proper disposal protocols is crucial for maintaining

laboratory safety and environmental compliance. This guide provides essential information and

step-by-step procedures for the safe handling and disposal of SJF-0628, ensuring a secure

research environment.

SJF-0628, a proteolysis-targeting chimera (PROTAC), is not classified as a hazardous

substance according to the Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals.[1] However, standard laboratory best practices for chemical waste management

should always be observed.

Key Safety and Disposal Information
A summary of the pertinent data for SJF-0628 is provided in the table below for easy reference.
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Parameter Information Source

Chemical Name

(2S,4R)-1-((S)-2-(2-(4-(4-(3-

(2,6-difluoro-3-

(propylsulfonamido)benzoyl)-1

H-pyrrolo[2,3-b]pyridin-5-

yl)phenyl)piperazin-1-

yl)acetamido)-3,3-

dimethylbutanoyl)-4-hydroxy-

N-(4-(4-methylthiazol-5-

yl)benzyl)pyrrolidine-2-

carboxamide

Cayman Chemical

CAS Number 2413035-41-1 Cayman Chemical

GHS Classification Not classified as hazardous [1]

Water Hazard
Class 1 (Self-assessment):

Slightly hazardous for water
[1]

Storage Store at -20°C
Tocris Bioscience, Cayman

Chemical

Disposal of Small Quantities
Can be disposed of with

household waste
[1]

Disposal of Uncleaned

Packaging

Must be made according to

official regulations
[1]

Step-by-Step Disposal Protocol
While the Safety Data Sheet (SDS) from the manufacturer indicates that small quantities of

SJF-0628 can be disposed of as household waste, it is imperative for laboratory personnel to

follow institutional and local regulations, which may have more stringent requirements. The

following protocol outlines a recommended procedure for the disposal of SJF-0628.

Consult Institutional and Local Guidelines: Before proceeding with any disposal method,

review your institution's specific waste management policies and local environmental

regulations. These guidelines will supersede any general recommendations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cdn.caymanchem.com/cdn/msds/40967m.pdf
https://cdn.caymanchem.com/cdn/msds/40967m.pdf
https://cdn.caymanchem.com/cdn/msds/40967m.pdf
https://cdn.caymanchem.com/cdn/msds/40967m.pdf
https://www.benchchem.com/product/b15612786?utm_src=pdf-body
https://www.benchchem.com/product/b15612786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assess the Quantity: Determine if the amount of SJF-0628 to be disposed of qualifies as a

"small quantity" according to your institution's definition.

Prepare for Disposal:

Solid Waste: Ensure the compound is in a sealed, clearly labeled container. The label

should include the full chemical name ("SJF-0628") and state that it is non-hazardous.

Solutions: Aqueous solutions should be collected in a designated non-hazardous aqueous

waste container. Avoid mixing with solvents or other hazardous materials.

Disposal Route:

For Small Quantities (if permitted by institutional policy): The primary container can be

placed in a larger, sealed bag and disposed of with regular laboratory trash.

For Larger Quantities or if Institutional Policy Prohibits Regular Trash Disposal: Treat as

chemical waste. Collect in a properly labeled waste container for pickup by your

institution's environmental health and safety (EHS) department or a licensed chemical

waste disposal service.

Disposal of Contaminated Materials: Any materials, such as pipette tips, gloves, or weighing

paper, that have come into contact with SJF-0628 should be collected in a designated solid

waste container and disposed of according to your laboratory's procedures for non-

hazardous chemical waste.

Uncleaned Packaging: Empty containers of SJF-0628 must be disposed of in accordance

with official regulations. This may involve triple-rinsing the container with a suitable solvent,

collecting the rinsate as chemical waste, and then disposing of the container as regular

laboratory glass or plastic waste. Consult your EHS department for specific procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of SJF-
0628.
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SJF-0628 Disposal Decision Workflow

Start: SJF-0628 Waste

Consult Institutional &
Local Regulations

Assess Quantity of Waste

Is it a 'Small Quantity' 
per Institutional Policy?

Does Policy Allow 
Regular Trash Disposal?

Yes

Dispose as Non-Hazardous 
Chemical Waste via EHS

No

Dispose in Sealed Container 
with Regular Lab Trash

Yes No

End of Process

Click to download full resolution via product page

Caption: Decision workflow for the disposal of SJF-0628.
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By following these procedures and consulting with your institution's safety office, you can

ensure the safe and compliant disposal of SJF-0628, contributing to a secure and responsible

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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